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Compound of Interest

Compound Name: 5-Methyl-3-nitro-1h-pyrazole

CAS No.: 34334-96-8

Cat. No.: B116685

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the solubility of 5-Methyl-3-nitro-1H-pyrazole in common

laboratory solvents. Due to a lack of publicly available quantitative data, this document

provides a qualitative assessment based on related compounds and outlines a comprehensive

experimental protocol for determining the precise solubility in a laboratory setting.

Core Topic: Solubility of 5-Methyl-3-nitro-1H-
pyrazole
5-Methyl-3-nitro-1H-pyrazole is a heterocyclic organic compound with potential applications in

medicinal chemistry and materials science. Understanding its solubility is a critical first step in

the design of synthetic routes, formulation studies, and biological assays.

Data Presentation: Quantitative Solubility
A thorough search of scientific literature and chemical databases did not yield specific

quantitative solubility data for 5-Methyl-3-nitro-1H-pyrazole. The table below reflects this lack
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of available information. Researchers are encouraged to determine this data experimentally

using the protocols outlined in the following section.

Solvent Chemical Formula Solubility (g/L) Temperature (°C)

Water H₂O Data Not Available -

Ethanol C₂H₅OH Data Not Available -

Methanol CH₃OH Data Not Available -

Acetone C₃H₆O Data Not Available -

Ethyl Acetate C₄H₈O₂ Data Not Available -

Dichloromethane CH₂Cl₂ Data Not Available -

Chloroform CHCl₃ Data Not Available -

Dimethyl Sulfoxide

(DMSO)
C₂H₆OS Data Not Available -

Dimethylformamide

(DMF)
C₃H₇NO Data Not Available -

Based on the structure of 5-Methyl-3-nitro-1H-pyrazole and qualitative data for the related

compound 4-nitro-1H-pyrazole, a general solubility profile can be inferred. The presence of the

polar nitro group and the pyrazole ring suggests that it is likely to have limited solubility in

water.[1] Conversely, it is expected to be more soluble in polar aprotic and protic organic

solvents such as acetone, ethanol, and chloroform.[1] However, experimental verification is

essential.

Experimental Protocols: Determining Solubility
To obtain quantitative solubility data for 5-Methyl-3-nitro-1H-pyrazole, the following

gravimetric method can be employed. This protocol is a standard and reliable method for

determining the solubility of a solid in a liquid.

Objective: To determine the concentration of a saturated solution of 5-Methyl-3-nitro-1H-
pyrazole in a chosen solvent at a specific temperature.
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Materials:

5-Methyl-3-nitro-1H-pyrazole (solid)

Selected solvent(s) of interest

Analytical balance

Thermostatically controlled shaker or water bath

Centrifuge

Volumetric flasks

Pipettes

Glass vials with screw caps

Sintered glass filter or syringe filter (pore size appropriate for the solid)

Oven

Procedure:

Preparation of a Saturated Solution:

Add an excess amount of solid 5-Methyl-3-nitro-1H-pyrazole to a known volume of the

selected solvent in a glass vial. The presence of undissolved solid is crucial to ensure

saturation.

Seal the vial tightly to prevent solvent evaporation.

Place the vial in a thermostatically controlled shaker or water bath set to the desired

temperature (e.g., 25 °C).

Agitate the mixture for a sufficient time to reach equilibrium. A period of 24 to 48 hours is

generally recommended.

Separation of Undissolved Solid:
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After the equilibration period, allow the vial to stand undisturbed at the set temperature for

a few hours to let the excess solid settle.

To ensure complete separation of the solid from the liquid phase, centrifuge the vial at a

moderate speed.

Carefully withdraw a known volume of the clear supernatant using a pre-warmed pipette to

avoid crystallization due to temperature changes.

Gravimetric Analysis:

Transfer the known volume of the saturated solution into a pre-weighed, dry volumetric

flask.

Evaporate the solvent from the flask using a gentle stream of inert gas or by placing it in a

fume hood. For higher boiling point solvents like DMSO or DMF, a vacuum oven at a

suitable temperature may be necessary.

Once all the solvent has evaporated, place the flask containing the solid residue in an

oven at a temperature below the compound's melting point to ensure it is completely dry.

Allow the flask to cool to room temperature in a desiccator to prevent moisture absorption.

Weigh the flask with the dried solid.

Calculation of Solubility:

The mass of the dissolved solid is the final weight of the flask minus the initial weight of

the empty flask.

The solubility can then be calculated using the following formula:

Solubility (g/L) = (Mass of dissolved solid (g)) / (Volume of supernatant taken (L))

Safety Precautions:

Always work in a well-ventilated fume hood.
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Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Consult the Safety Data Sheet (SDS) for 5-Methyl-3-nitro-1H-pyrazole and the solvents

used for specific handling and disposal instructions.

Mandatory Visualization
The following diagram illustrates the general experimental workflow for determining the

solubility of 5-Methyl-3-nitro-1H-pyrazole.

Preparation Separation Analysis Calculation

Add excess solid to solvent Seal and place in shaker at constant T Equilibrate for 24-48h Settle and centrifuge Withdraw known volume of supernatant Transfer to pre-weighed flask Evaporate solvent Dry residue in oven Cool in desiccator and weigh Calculate mass of dissolved solid Calculate solubility (g/L)

Click to download full resolution via product page

Caption: Experimental workflow for determining solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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